Cas no 331841-33-9 (3-{[2-(1H-1,3-benzodiazol-2-yl)phenyl]carbamoyl}propanoic acid)

• Product Name: 3-{[2-(1H-1,3-benzodiazol-2-yl)phenyl]carbamoyl}propanoic acid
• CAS No: 331841-33-9
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• CID: 5778956
• PubChem ID: 16590147
• Update Time: 2025-06-08

3-{[2-(1H-1,3-benzodiazol-2-yl)phenyl]carbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• F0216-0038
• 331841-33-9
• Z223847334
• 3-{[2-(1H-1,3-benzodiazol-2-yl)phenyl]carbamoyl}propanoic acid
• 4-((2-(1H-benzo[d]imidazol-2-yl)phenyl)amino)-4-oxobutanoic acid
• AKOS002563677
• 4-[2-(1H-benzimidazol-2-yl)anilino]-4-oxobutanoic acid
• Oprea1_674496
• Oprea1_422824
• Butanoic acid, 4-[[2-(1H-benzimidazol-2-yl)phenyl]amino]-4-oxo-

• Inchi： 1S/C17H15N3O3/c21-15(9-10-16(22)23)18-12-6-2-1-5-11(12)17-19-13-7-3-4-8-14(13)20-17/h1-8H,9-10H2,(H,18,21)(H,19,20)(H,22,23)
• InChI Key： DWBWUSFWAOBRHC-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)NC1C=CC=CC=1C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 309.11134135g/mol
• Monoisotopic Mass: 309.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• pka: 4.60±0.10(Predicted)

Additional information on 3-{[2-(1H-1,3-benzodiazol-2-yl)phenyl]carbamoyl}propanoic acid

Comprehensive Overview of 3-{[2-(1H-1,3-Benzodiazol-2-yl)phenyl]carbamoyl}propanoic acid (CAS No. 331841-33-9)

3-{[2-(1H-1,3-Benzodiazol-2-yl)phenyl]carbamoyl}propanoic acid, with the CAS number 331841-33-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzimidazole derivatives, which are widely studied for their diverse biological activities. The unique structural features of this molecule, including the benzimidazole core and the carbamoylpropanoic acid side chain, make it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for benzimidazole-based compounds has surged due to their potential therapeutic properties. Researchers are particularly interested in their role as enzyme inhibitors, anti-inflammatory agents, and anticancer drugs. The compound 3-{[2-(1H-1,3-Benzodiazol-2-yl)phenyl]carbamoyl}propanoic acid is no exception, with studies highlighting its potential in modulating key biological pathways. Its CAS number 331841-33-9 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in scientific circles.

One of the most intriguing aspects of this compound is its molecular structure. The benzimidazole moiety is known for its ability to interact with biological targets, such as proteins and nucleic acids, while the carbamoylpropanoic acid group enhances its solubility and bioavailability. This combination makes it a versatile scaffold for designing new drugs. Recent publications have explored its potential in treating conditions like metabolic disorders and neurodegenerative diseases, aligning with current trends in precision medicine.

The synthesis of 3-{[2-(1H-1,3-Benzodiazol-2-yl)phenyl]carbamoyl}propanoic acid involves multi-step organic reactions, often starting from readily available benzimidazole precursors. Chemists have optimized these processes to improve yield and purity, making the compound more accessible for research. Its CAS number 331841-33-9 is a key identifier in chemical databases, ensuring accurate tracking and documentation. This is particularly important for laboratories focusing on high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, the compound's applications extend beyond pharmaceuticals. It is also being investigated for use in material science, particularly in the development of organic semiconductors and fluorescent probes. The benzimidazole core's electronic properties make it suitable for these advanced applications, further broadening its utility. This dual relevance in life sciences and advanced materials has made it a topic of interest in interdisciplinary research.

In conclusion, 3-{[2-(1H-1,3-Benzodiazol-2-yl)phenyl]carbamoyl}propanoic acid (CAS No. 331841-33-9) represents a compelling example of how benzimidazole derivatives continue to drive innovation in science and technology. Its multifaceted applications, from drug discovery to material engineering, underscore its significance in modern research. As scientists uncover more about its properties and potential, this compound is poised to play an even greater role in addressing some of the most pressing challenges in health and technology.